4-Chloro-3-(3-fluorophenyl)benzoic acid, 95%

• IUPAC Name: 4-chloro-3-(3-fluorophenyl)benzoic acid
• InChI: InChI=1S/C13H8ClFO2/c14-12-5-4-9(13(16)17)7-11(12)8-2-1-3-10(15)6-8/h1-7H,(H,16,17)
• InChI Key: GPZRLIVSNKKXKA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)C2=C(C=CC(=C2)C(=O)O)Cl
• Molecular Formula: C13H8ClFO2
• DSSTOX Substance ID: DTXSID30673463
• Molecular Weight: 250.65 g/mol
• CAS RN: 1214362-49-8

Description

4-Chloro-3-(3-fluorophenyl)benzoic acid, or 4-CPA, is a synthetic organic compound with a molecular formula of C8H5ClFO2. It is a colorless solid that is soluble in common organic solvents and has a melting point of 140-143 °C. 4-CPA is used in a variety of scientific research applications due to its unique properties.

Scientific Research Applications

4-CPA has a wide range of scientific research applications. It is used in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and dyes. It is also used in the synthesis of fluoroalkyl-substituted benzoic acids, which are used in the synthesis of drugs, agrochemicals, and other compounds. Additionally, 4-CPA is used in the synthesis of fluorinated steroids, which are used in the treatment of various diseases.

Mechanism of Action

The mechanism of action of 4-CPA is not well understood. However, it is known to bind to the active site of enzymes, resulting in the inhibition of their activity. This inhibition can be used to study the role of enzymes in biochemical and physiological processes. Additionally, 4-CPA can be used to study the role of proteins in signal transduction pathways.
Biochemical and Physiological Effects
4-CPA has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that 4-CPA can inhibit the activity of enzymes involved in signal transduction pathways. Additionally, 4-CPA has been shown to inhibit the activity of enzymes involved in the synthesis of fatty acids, resulting in decreased levels of fatty acids in the body. 4-CPA has also been shown to inhibit the activity of enzymes involved in the synthesis of cholesterol, resulting in decreased levels of cholesterol in the body.

Advantages and Limitations for Lab Experiments

4-CPA is a useful tool for laboratory experiments due to its ease of synthesis and its ability to inhibit the activity of enzymes. Additionally, 4-CPA can be used to study the role of enzymes in biochemical and physiological processes. However, 4-CPA can be toxic if ingested and should be handled with care.

Future Directions

Future research on 4-CPA could focus on its potential therapeutic applications, such as the use of 4-CPA to treat metabolic disorders or as an anti-inflammatory agent. Additionally, further research could focus on the mechanism of action of 4-CPA, as well as the potential side effects of its use. Finally, further research could focus on the synthesis of novel derivatives of 4-CPA and their potential applications.

Synthesis Methods

The synthesis of 4-CPA can be accomplished through a variety of methods. The most common method involves the reaction of 4-chlorobenzoic acid with 3-fluorophenylmagnesium bromide. This reaction occurs in the presence of a base such as potassium carbonate, and yields 4-CPA as the major product. Other methods for synthesis include the reaction of 4-chlorobenzoic acid with 3-fluorobenzoyl chloride and the reaction of 4-chlorobenzoic acid with 3-fluorobenzaldehyde.